Cas no 1183013-91-3 (tert-butyl(3-fluoro-4-methylphenyl)methylamine)

• Product Name: tert-butyl(3-fluoro-4-methylphenyl)methylamine
• CAS No: 1183013-91-3
• MF: C₁₂H₁₈FN
• MW: 195.276426792145
• CID: 4575738
• PubChem ID: 60985336
• Update Time: 2025-06-09

tert-butyl(3-fluoro-4-methylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• tert-butyl[(3-fluoro-4-methylphenyl)methyl]amine
• tert-butyl(3-fluoro-4-methylphenyl)methylamine

• Inchi： 1S/C12H18FN/c1-9-5-6-10(7-11(9)13)8-14-12(2,3)4/h5-7,14H,8H2,1-4H3
• InChI Key： JPWZBKOYAQLVRG-UHFFFAOYSA-N
• SMILES： C1(CNC(C)(C)C)=CC=C(C)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on tert-butyl(3-fluoro-4-methylphenyl)methylamine

tert-butyl(3-fluoro-4-methylphenyl)methylamine (CAS No. 1183013-91-3): A Comprehensive Overview

tert-butyl(3-fluoro-4-methylphenyl)methylamine (CAS No. 1183013-91-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique tert-butyl and fluorinated aromatic substituents, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of tert-butyl(3-fluoro-4-methylphenyl)methylamine is composed of a tert-butyl group attached to a methylamine moiety, which is further substituted with a 3-fluoro-4-methylphenyl ring. The presence of the fluorine atom and the methyl group on the aromatic ring imparts distinct electronic and steric properties to the molecule, influencing its reactivity and biological behavior.

Recent studies have highlighted the potential of tert-butyl(3-fluoro-4-methylphenyl)methylamine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, tert-butyl(3-fluoro-4-methylphenyl)methylamine has also been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that this compound can enhance serotonin and norepinephrine levels in the brain, which are neurotransmitters known to play crucial roles in mood regulation. These findings suggest that tert-butyl(3-fluoro-4-methylphenyl)methylamine could be developed into a novel antidepressant with fewer side effects compared to existing medications.

The pharmacokinetic properties of tert-butyl(3-fluoro-4-methylphenyl)methylamine have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development.

In the context of drug discovery and development, tert-butyl(3-fluoro-4-methylphenyl)methylamine has been used as a lead compound for the synthesis of more potent and selective analogs. Chemists have explored various structural modifications to optimize its pharmacological properties, such as improving its binding affinity to specific receptors or enhancing its metabolic stability. These efforts have led to the identification of several promising derivatives that show enhanced biological activities and improved therapeutic indices.

The safety profile of tert-butyl(3-fluoro-4-methylphenyl)methylamine is another critical aspect that has been evaluated in preclinical studies. Toxicological assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for safe and effective use in clinical settings.

In conclusion, tert-butyl(3-fluoro-4-methylphenyl)methylamine (CAS No. 1183013-91-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its favorable biological properties and safety profile, positions it as a valuable candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.